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Compound of Interest

Compound Name:
2-Bromo-1-(3,4-dimethyl-phenyl)-

ethanone

Cat. No.: B1274033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical and chemical

properties of 2-Bromo-1-(3,4-dimethyl-phenyl)-ethanone (CAS No. 2633-50-3). The

information is compiled to support research, synthesis, and development activities involving this

compound.

Chemical Identity and Structure
IUPAC Name: 2-Bromo-1-(3,4-dimethylphenyl)ethanone

Synonyms: 3,4-Dimethylphenacyl bromide, 2-Bromo-3',4'-dimethylacetophenone

CAS Number: 2633-50-3

Chemical Formula: C₁₀H₁₁BrO[1]

Molecular Weight: 227.10 g/mol [1]

Structure:
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The key physical properties of 2-Bromo-1-(3,4-dimethyl-phenyl)-ethanone are summarized

in the table below for quick reference and comparison.

Property Value Units Notes

Melting Point 65 °C [2]

Boiling Point 292.6 °C
at 760 mmHg

(Predicted)[2][3]

Density 1.362 g/cm³ (Predicted)[2][3]

Flash Point 72.4 °C [3]

Appearance
Light yellow to yellow

solid
- [2][4]

Solubility

Soluble in

Dichloromethane,

Ether, Methanol

-
Based on similar

compounds[5]

Experimental Protocols for Property Determination
The following sections detail standard laboratory protocols for determining the primary physical

properties of organic compounds like 2-Bromo-1-(3,4-dimethyl-phenyl)-ethanone.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of purity for a solid compound. A sharp melting range

(typically 0.5-1°C) is characteristic of a pure substance.

Methodology:

Sample Preparation: A small amount of the finely powdered, dry compound is packed into a

capillary tube (sealed at one end) to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.
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Heating: The thermometer and capillary assembly are placed in a heating bath (e.g., an oil

bath or a calibrated melting point apparatus).

Observation: The bath is heated slowly and steadily (approximately 1-2°C per minute) as the

expected melting point is approached.

Data Recording: Two temperatures are recorded:

T₁: The temperature at which the first drop of liquid appears.

T₂: The temperature at which the entire solid sample has turned into a clear liquid.

Result: The melting point is reported as the range T₁ - T₂.

Boiling Point Determination (Siwoloboff Method)
This micro-method is suitable for determining the boiling point of small quantities of a liquid.

Since the target compound is a solid at room temperature, it would first need to be melted.

Methodology:

Sample Preparation: A small amount of the substance (a few milliliters of the molten

compound) is placed into a fusion tube or a small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the fusion tube with its

open end submerged in the liquid.

Apparatus Setup: The fusion tube is attached to a thermometer and heated in a suitable bath

(e.g., Thiele tube with high-boiling mineral oil).

Heating and Observation: The apparatus is heated gently. As the liquid's temperature rises,

air trapped in the capillary tube will escape, forming a stream of bubbles. Heating continues

until a rapid and continuous stream of bubbles emerges from the capillary tip.

Cooling and Data Recording: The heat source is removed, and the bath is allowed to cool

slowly. The temperature at which the bubbling stops and the liquid begins to enter the

capillary tube is recorded. This temperature is the boiling point of the liquid, where its vapor

pressure equals the atmospheric pressure.
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Solubility Determination
Qualitative solubility tests provide valuable information about the polarity and functional groups

present in a compound.

Methodology:

Sample Preparation: A small, standardized amount of the solute (e.g., 10-20 mg) is placed

into a small test tube.

Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added to the test tube.

Mixing: The mixture is agitated vigorously for 1-2 minutes at room temperature.

Observation: The sample is observed to determine if it has completely dissolved. If not, the

mixture can be gently warmed to assess temperature effects on solubility.

Classification: The compound's solubility is classified as "soluble," "sparingly soluble," or

"insoluble" in the tested solvent. This process is repeated for a range of solvents with varying

polarities (e.g., water, ethanol, acetone, dichloromethane, hexane).

Visualized Experimental Workflows
The logical steps for determining the physical properties described above are visualized in the

following diagrams.

Sample Preparation Measurement Result

Start: Obtain Dry Sample Grind to Fine Powder Pack into Capillary Tube Attach to Thermometer Heat Slowly in Apparatus Observe Melting Record T1 (First Drop) & T2 (Fully Liquid) Report Melting Range (T1 - T2) End

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Preparation Measurement Result

Start: Obtain Sample Melt Solid Sample Place in Fusion Tube Add Inverted Capillary Attach to Thermometer in Bath Heat Until Rapid Bubbles Emerge Cool Slowly Observe Liquid Entering Capillary Record Temperature End

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Start: Weigh Solute (10mg)

Add Solvent (1mL)

Vigorously Agitate

Observe Mixture

Classify: Soluble

 Homogeneous 

Classify: Insoluble

 Phase Separation 

End

Click to download full resolution via product page
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Caption: Workflow for Qualitative Solubility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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